2-(2-methoxyphenyl)-N-{[2-(1-pyrrolidinylcarbonyl)imidazo[1,2-a]pyridin-3-yl]methyl}ethanamine

• IUPAC Name: [3-[[2-(2-methoxyphenyl)ethylamino]methyl]imidazo[1,2-a]pyridin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C22H26N4O2/c1-28-19-9-3-2-8-17(19)11-12-23-16-18-21(22(27)25-13-6-7-14-25)24-20-10-4-5-15-26(18)20/h2-5,8-10,15,23H,6-7,11-14,16H2,1H3
• InChI Key: YTYLXNQRUJUTAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNCC2=C(N=C3N2C=CC=C3)C(=O)N4CCCC4
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. In one study, three diverse lead series of imidazo[1,2-a]pyridine/pyrimidine-1,2,3-triazoles (IPTs) were synthesized by specific structural modifications of zolpidem.

Molecular Structure Analysis

Imidazopyridine is one of the important fused bicyclic 5–6 heterocycles. It is also useful in material science because of its structural character.

Chemical Reactions Analysis

The direct functionalization of imidazo[1,2-a]pyridines has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives. This has been achieved through radical reactions involving transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Mechanism of Action

While the specific mechanism of action for “2-(2-methoxyphenyl)-N-{[2-(1-pyrrolidinylcarbonyl)imidazo[1,2-a]pyridin-3-yl]methyl}ethanamine” is not available, imidazo[1,2-a]pyridines and their derivatives have been found to exhibit remarkable in vitro antitubercular activity.

Future Directions

The future directions in the research of imidazo[1,2-a]pyridines could involve further optimization of the IPT core to develop new anti-TB drugs. Additionally, the exploration of other potential applications in medicinal chemistry and material science could be beneficial.